Cas no 62406-50-2 (Adenosine 5'-(trihydrogen diphosphate),3'-O-(1-methoxyethyl)-2'-O-methyl-)
62406-50-2 structure
Product Name:Adenosine 5'-(trihydrogen diphosphate),3'-O-(1-methoxyethyl)-2'-O-methyl-
CAS No:62406-50-2
MF:C14H23N5O11P2
MW:499.306844949722
CID:445850
Update Time:2024-01-29
Adenosine 5'-(trihydrogen diphosphate),3'-O-(1-methoxyethyl)-2'-O-methyl- Chemical and Physical Properties
Names and Identifiers
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- Adenosine 5'-(trihydrogen diphosphate),3'-O-(1-methoxyethyl)-2'-O-methyl-
- Adenosine 5'-(trihydrogen diphosphate), 3'-O-(1-methoxyethyl)-2'-O-methyl- (9CI)
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- Inchi: 1S/C14H23N5O11P2/c1-7(25-2)28-10-8(4-27-32(23,24)30-31(20,21)22)29-14(11(10)26-3)19-6-18-9-12(15)16-5-17-13(9)19/h5-8,10-11,14H,4H2,1-3H3,(H,23,24)(H2,15,16,17)(H2,20,21,22)/t7?,8-,10-,11-,14-/m1/s1
- InChI Key: ISHTXSZOZNTHAM-HVMNINKTSA-N
- SMILES: C(OP(=O)(O)OP(O)(O)=O)[C@H]1O[C@@H](N2C3C(=C(N=CN=3)N)N=C2)[C@H](OC)[C@@H]1OC(OC)C
Computed Properties
- Exact Mass: 499.08709
Experimental Properties
- Density: 1.93±0.1 g/cm3(Predicted)
- Boiling Point: 759.5±70.0 °C(Predicted)
- PSA: 219.83
- pka: 1.04±0.50(Predicted)
Adenosine 5'-(trihydrogen diphosphate),3'-O-(1-methoxyethyl)-2'-O-methyl- Related Literature
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Hui Liu,Deyong Su,Guolin Cheng,Jimin Xu,Xinyan Wang,Yuefei Hu Org. Biomol. Chem., 2010,8, 1899-1904
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Yu Long,Bing Yuan,Jianrui Niu,Xin Tong,Jiantai Ma New J. Chem., 2015,39, 1179-1185
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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